![molecular formula C15H15N3O B213805 1-[3-(1-methyl-1H-pyrazol-4-yl)acryloyl]indoline](/img/structure/B213805.png)
1-[3-(1-methyl-1H-pyrazol-4-yl)acryloyl]indoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[3-(1-methyl-1H-pyrazol-4-yl)acryloyl]indoline, also known as MAP-1, is a novel small molecule that has gained significant attention in recent years due to its potential therapeutic applications. This compound has been synthesized by several methods and has been extensively studied for its biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of 1-[3-(1-methyl-1H-pyrazol-4-yl)acryloyl]indoline is not fully understood. However, it has been suggested that this compound may exert its effects by modulating the activity of several signaling pathways, including the mitogen-activated protein kinase (MAPK) pathway, nuclear factor-kappa B (NF-κB) pathway, and cyclic adenosine monophosphate (cAMP) pathway. This compound has also been shown to inhibit the activity of several transcription factors, including activator protein-1 (AP-1) and signal transducer and activator of transcription 3 (STAT3).
Biochemical and Physiological Effects:
This compound has been shown to exhibit several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in various in vitro and in vivo models. This compound has also been shown to inhibit the proliferation and migration of cancer cells in vitro and in vivo. Additionally, this compound has been shown to protect neurons from oxidative stress-induced damage and improve cognitive function in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of 1-[3-(1-methyl-1H-pyrazol-4-yl)acryloyl]indoline is its potential therapeutic applications. However, there are also several limitations to using this compound in lab experiments. One of the major limitations is the lack of information regarding its pharmacokinetics and toxicity. Additionally, the synthesis of this compound can be challenging and time-consuming, which may limit its use in large-scale experiments.
Future Directions
There are several future directions for the study of 1-[3-(1-methyl-1H-pyrazol-4-yl)acryloyl]indoline. One of the major future directions is the development of more efficient synthesis methods for this compound. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its potential therapeutic applications. Finally, more studies are needed to evaluate the pharmacokinetics and toxicity of this compound in animal models and humans.
Synthesis Methods
Several methods have been reported for the synthesis of 1-[3-(1-methyl-1H-pyrazol-4-yl)acryloyl]indoline. One of the most common methods involves the reaction of indoline with 1-methyl-1H-pyrazol-4-yl-acrylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to obtain pure this compound.
Scientific Research Applications
1-[3-(1-methyl-1H-pyrazol-4-yl)acryloyl]indoline has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-tumor, and neuroprotective effects in various in vitro and in vivo models. This compound has also been shown to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are involved in inflammation and tumor growth.
properties
Molecular Formula |
C15H15N3O |
---|---|
Molecular Weight |
253.3 g/mol |
IUPAC Name |
(Z)-1-(2,3-dihydroindol-1-yl)-3-(1-methylpyrazol-4-yl)prop-2-en-1-one |
InChI |
InChI=1S/C15H15N3O/c1-17-11-12(10-16-17)6-7-15(19)18-9-8-13-4-2-3-5-14(13)18/h2-7,10-11H,8-9H2,1H3/b7-6- |
InChI Key |
PYTMNGHBKZPKCM-SREVYHEPSA-N |
Isomeric SMILES |
CN1C=C(C=N1)/C=C\C(=O)N2CCC3=CC=CC=C32 |
SMILES |
CN1C=C(C=N1)C=CC(=O)N2CCC3=CC=CC=C32 |
Canonical SMILES |
CN1C=C(C=N1)C=CC(=O)N2CCC3=CC=CC=C32 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.